Cas no 6968-65-6 (1-Propanone,2-bromo-1-(9-chloro-3-phenanthrenyl)-)

1-Propanone,2-bromo-1-(9-chloro-3-phenanthrenyl)- structure
6968-65-6 structure
Product Name:1-Propanone,2-bromo-1-(9-chloro-3-phenanthrenyl)-
CAS No:6968-65-6
MF:C17H12BrClO
MW:347.633583068848
CID:528057
PubChem ID:242220
Update Time:2025-04-19

1-Propanone,2-bromo-1-(9-chloro-3-phenanthrenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,2-bromo-1-(9-chloro-3-phenanthrenyl)-
    • 6968-65-6
    • NSC50557
    • NSC-50557
    • Inchi: 1S/C17H12BrClO/c1-10(18)17(20)12-7-6-11-9-16(19)14-5-3-2-4-13(14)15(11)8-12/h2-10H,1H3
    • InChI Key: ODZMPXHPIHJILM-UHFFFAOYSA-N
    • SMILES: BrC(C)C(C1=CC=C2C=C(C3C=CC=CC=3C2=C1)Cl)=O

Computed Properties

  • Exact Mass: 345.97606
  • Monoisotopic Mass: 345.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.503
  • Boiling Point: 476.5°Cat760mmHg
  • Flash Point: 242°C
  • Refractive Index: 1.698
  • PSA: 17.07
  • LogP: 5.61250
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